Cas no 124619-74-5 (tert-Butyl 2-Amino-2-phenylacetate)

tert-Butyl 2-Amino-2-phenylacetate structure
124619-74-5 structure
Product Name:tert-Butyl 2-Amino-2-phenylacetate
CAS No:124619-74-5
MF:C12H17NO2
MW:207.268883466721
CID:1065620
PubChem ID:12162441
Update Time:2025-04-20

tert-Butyl 2-Amino-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, alpha-amino-, 1,1-dimethylethyl ester
    • BENZENEACETIC ACID, A-AMINO-, 1,1-DIMETHYLETHYL ESTER . HCL
    • tert-butyl 2-aMino-2-phenylacetate
    • tert-butyl 2-amino-2-phenylacetate hydrochloride
    • Benzeneacetic acid, α-aMino-, 1,1-diMethylethyl ester
    • AKOS010133317
    • Tert-butyl L-a-phenylglycine
    • tert-butyl-2-amino-2-phenylacetate
    • DB-352838
    • PB48198
    • HJLYKRGXTOVWFL-UHFFFAOYSA-N
    • SCHEMBL594359
    • tert-butyl (2R)-2-amino-2-phenyl-acetate
    • EN300-160326
    • 124619-74-5
    • G78886
    • tert-Butyl 2-Amino-2-phenylacetate
    • Inchi: 1S/C12H17NO2/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9/h4-8,10H,13H2,1-3H3
    • InChI Key: HJLYKRGXTOVWFL-UHFFFAOYSA-N
    • SMILES: O(C(C(C1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

tert-Butyl 2-Amino-2-phenylacetate Pricemore >>

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